Cas no 170803-75-5 (1-(benzenesulfonyl)cyclopentane-1-carbonitrile)

• Product Name: 1-(benzenesulfonyl)cyclopentane-1-carbonitrile
• CAS No: 170803-75-5
• MF: C₁₂H₁₃NO₂S
• MW: 235.30212187767
• MDL: MFCD00547153
• CID: 2924467
• Update Time: 2023-11-24

1-(benzenesulfonyl)cyclopentane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(phenylsulfonyl)cyclopentanecarbonitrile
• 1-(benzenesulfonyl)cyclopentane-1-carbonitrile
• 1-benzenesulfonyl-cyclopentanecarbonitrile

• MDL： MFCD00547153
• Inchi： 1S/C12H13NO2S/c13-10-12(8-4-5-9-12)16(14,15)11-6-2-1-3-7-11/h1-3,6-7H,4-5,8-9H2
• InChI Key： PBMRZDFZKLOELS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1(C#N)CCCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 387
• XLogP3: 2
• Topological Polar Surface Area: 66.3